2-(3-Chloro-5-fluorophenyl)ethyl cyclohexyl ketone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(3-Chloro-5-fluorophenyl)ethyl cyclohexyl ketone is a chemical compound with the molecular formula C15H18ClFO and a molecular weight of 268.75 . It is a pharmaceutical intermediate that has gained significant attention in recent years.
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound are not detailed in the search results. For comprehensive information, a Material Safety Data Sheet (MSDS) or similar document would typically be consulted .Scientific Research Applications
Chemical Synthesis and Reactions
Synthesis of Nicotinic Acids and Dihydrofuro[3,4-c]pyridines : A study by Gadzhili et al. (2005) reported that the reaction of similar halo-1-propenyl ketones with β-aminocrotonic acid ethyl ester leads to the formation of ethyl esters of nicotinic acids and, under increased temperatures, partially converts into dihydrofuro[3,4-c]pyridines (Gadzhili, Aliev, Nadzhafova, & Ibragimov, 2005).
Quinolin-8-ols and Tetrahydroquinolin-8-ols Synthesis : Uchiyama et al. (1998) demonstrated that cyclization of ketones similar to 2-(3-Chloro-5-fluorophenyl)ethyl cyclohexyl ketone results in the formation of quinolin-8-ols and tetrahydroquinolin-8-ols, offering potential in chemical synthesis (Uchiyama, Ono, Hayashi, & Narasaka, 1998).
Heck Reaction with Fluorinated Ketones : Patrick, Agboka, and Gorrell (2008) explored the Heck reaction using 3-fluoro-3-buten-2-one, a compound structurally related to this compound, demonstrating its reactivity in forming fluorobenzalacetones (Patrick, Agboka, & Gorrell, 2008).
Pharmaceutical Research
- Synthesis of Fluoroketamine Derivative : Moghimi et al. (2014) focused on synthesizing a novel ketamine derivative, which is structurally similar to this compound. This research highlights the potential of such compounds in developing new pharmacological agents (Moghimi, Rahmani, Zare, & Sadeghzadeh, 2014).
Conformational Analysis and Crystallography
Study of Molecular Conformation : Research by Singh, Agarwal, and Awasthi (2011) on benzyl N-(3-chloro-4-fluorophenyl)carbamate, a compound with structural similarities, provides insights into the conformational analysis and crystal packing of such molecules (Singh, Agarwal, & Awasthi, 2011).
Analysis of Chemical Precursors : Luo et al. (2022) identified and analyzed a suspected chemical precursor of a related compound, providing a framework for understanding the chemical and decomposition pathways of these types of molecules (Luo et al., 2022).
Safety and Hazards
Properties
IUPAC Name |
3-(3-chloro-5-fluorophenyl)-1-cyclohexylpropan-1-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18ClFO/c16-13-8-11(9-14(17)10-13)6-7-15(18)12-4-2-1-3-5-12/h8-10,12H,1-7H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GHDDZNRJSMIPAR-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C(=O)CCC2=CC(=CC(=C2)Cl)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18ClFO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20644985 |
Source
|
Record name | 3-(3-Chloro-5-fluorophenyl)-1-cyclohexylpropan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20644985 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
268.75 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
898751-73-0 |
Source
|
Record name | 3-(3-Chloro-5-fluorophenyl)-1-cyclohexylpropan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20644985 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.